N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C16H16N2O3S/c19-16(13-5-2-1-3-6-13)17-14-7-9-15(10-8-14)18-11-4-12-22(18,20)21/h1-3,5-10H,4,11-12H2,(H,17,19)
• InChI Key: NTJILZKKUPQXNH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide, also known as DBZ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DBZ belongs to the class of thiazolidinone derivatives, which have been reported to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Scientific Research Applications

Antimicrobial Applications

Research has shown that thiazolidinone derivatives exhibit potent antimicrobial activity against a range of bacterial and fungal species. For instance, novel N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides have been synthesized and evaluated for their antimicrobial efficacy against plant, animal, and human pathogens, as well as food contaminating species. These compounds have demonstrated significant potential as antimicrobial agents, with certain derivatives showing high activity levels (Incerti et al., 2017).

Anticancer Applications

Thiazolidinone derivatives have also been investigated for their anticancer properties. A study on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides showed that most of the tested compounds exhibited moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer, with several derivatives displaying higher activity than the reference drug (Ravinaik et al., 2021).

Synthetic Methodology Advancements

The synthesis of thiazolidinone derivatives has been explored through various synthetic methodologies, including green chemistry approaches. For example, N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides were synthesized using water as the reaction medium, demonstrating a green synthesis approach that aligns with the principles of green chemistry. This method has shown nearly quantitative yields, indicating its efficiency and environmental friendliness (Horishny & Matiychuk, 2020).

Mechanism of Action

While the specific mechanism of action for “N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide” is not mentioned in the retrieved papers, compounds of this class are known to exhibit varied biological properties viz. anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity and so on.

Future Directions

The future directions for “N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. This could include developing multifunctional drugs and improving their activity.